Cas no 344-25-2 (D-Proline)

D-Proline is an optically pure, non-chiral L-amino acid derivative used in various chemical synthesis applications. Its unique properties enable it to serve as a building block or intermediate in the production of pharmaceuticals, peptides, and other biologically relevant compounds, offering benefits in terms of specificity and efficiency.
D-Proline structure
D-Proline structure
Product Name:D-Proline
CAS No:344-25-2
MF:C5H9NO2
MW:115.130461454391
MDL:MFCD00064317
CID:36943
PubChem ID:24888479
Update Time:2025-10-16

D-Proline Chemical and Physical Properties

Names and Identifiers

    • (R)-Pyrrolidine-2-carboxylic acid
    • D-(+)-Proline
    • D-Pyrrolidine-2-carboxylic acid
    • H-D-Pro-OH
    • D-Proline
    • D-2-PYRROLIDINECARBOXYLIC ACID
    • PARAGOS 420427
    • (R)-(+)-PROLINE
    • (R)-(+)-Proline
    • D-(+)-Prolin
    • D(+)-PROLINE
    • D-PRO
    • D-Proline-d3
    • H-D-PYRD(2)-OH
    • R-(+)-proline
    • (2R)-pyrrolidine-2-carboxylic acid
    • D-Prolin
    • R-Proline
    • proline
    • H-Pros-OH
    • H-DPro-OH
    • (R)-2-CARBOXYPYRROLIDINE
    • (R)-PROLINE
    • SBB006712
    • (2R)-pyrrolidine-2-carboxylate
    • (2R)-2-Carboxypyrrolidine
    • (D)-proline
    • PubChem10979
    • D-D-Pro-OH
    • R)-2-Carboxypyrrolidine
    • NCIStruc2_000132
    • NCIStr
    • L01Q4LGZ5L
    • D2735F99-0D23-48C4-B266-5C7A7DA319A4
    • Q20035962
    • Z933632584
    • pyrrolidine-2-(R)-carboxylic acid
    • MFCD00064317
    • DB02853
    • D-Proline, Vetec(TM) reagent grade, 98%
    • SCHEMBL65555
    • NCGC00163339-02
    • NCI97923
    • (R)-pyrrolidine-2-carboxylate
    • CHEMBL80257
    • J-300218
    • s6016
    • P0994
    • NCIStruc1_001918
    • AM20090537
    • EN300-60161
    • AKOS015923206
    • pyrrolidine-2-carboxylic acid;D-PROLINE
    • PROLINE, D-
    • NCGC00163339-01
    • P-7200
    • DTXSID70883367
    • A15501
    • CCG-37784
    • NS00079485
    • GTPL4676
    • EINECS 206-452-7
    • starbld0002768
    • 1331908-17-8
    • (+)-(R)-PROLINE
    • F1905-6974
    • BDBM50357224
    • UNII-L01Q4LGZ5L
    • CHEBI:16313
    • TS-01590
    • C00763
    • 344-25-2
    • CS-W020557
    • ONIBWKKTOPOVIA-SCSAIBSYSA-N
    • HY-75087
    • D-Proline, ReagentPlus(R), >=99%
    • AC-24083
    • MDL： MFCD00064317
    • Inchi： 1S/C5H9NO2/c7-5(8)4-2-1-3-6-4/h4,6H,1-3H2,(H,7,8)/t4-/m1/s1
    • InChI Key： ONIBWKKTOPOVIA-SCSAIBSYSA-N
    • SMILES： OC([C@H]1CCCN1)=O
    • BRN： 80811

Computed Properties

  • Exact Mass: 115.06337
  • Monoisotopic Mass: 115.063329
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -2.5
  • Topological Polar Surface Area: 49.3

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.36
  • Melting Point: 223 °C (dec.) (lit.)
  • Boiling Point: 252.2°C at 760 mmHg
  • Flash Point: 106.3℃
  • Refractive Index: 85 ° (C=4, H2O)
  • Water Partition Coefficient: Dissolution >1000 g/l (20 º C)
  • PSA: 49.33
  • LogP: 0.15180
  • Solubility: Not available
  • Sensitiveness: Hygroscopic
  • pka: 1.952(at 25℃)
  • Specific Rotation: 84.75 º (c=4, H2O)
  • Optical Activity: [α]22/D +85.0°, c = 4 in H2O
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

D-Proline Security Information

D-Proline Customs Data

  • HS CODE：29339990

D-Proline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM103591-500g
(2R)-pyrrolidine-2-carboxylic acid
 344-25-2 98%
500g
 $143 2021-06-09
Chemenu
CM103591-1000g
(2R)-pyrrolidine-2-carboxylic acid
 344-25-2 98%
1000g
 $224 2021-06-09
S e l l e c k ZHONG GUO
S6016-25mg
D-Proline
 344-25-2 98.58%
25mg
 ¥795.17 2023-09-15
Fluorochem
011849-5g
D-(+)-Proline
 344-25-2 98%
5g
 ￡12.00 2022-03-01
Fluorochem
011849-25g
D-(+)-Proline
 344-25-2 98%
25g
 ￡29.00 2022-03-01
Fluorochem
011849-100g
D-(+)-Proline
 344-25-2 98%
100g
 ￡50.00 2022-03-01
Fluorochem
011849-1kg
D-(+)-Proline
 344-25-2 98%
1kg
 ￡350.00 2022-03-01
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
V900649-25G
D-Proline
 344-25-2 98%
25g
 ¥213.16 2023-09-06
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
V900649-100G
D-Proline
 344-25-2 98%
100g
 ¥445.69 2023-09-06
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
DP5533-100g
D-Proline
 344-25-2 ≥99%
100g
 ￥630元 2023-09-15

D-Proline Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:344-25-2)D-Proline
Order Number:sfd6229
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:344-25-2)D-Proline
Order Number:LE435;LE18826;LE26562244
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:38
Price ($):discuss personally
Email:18501500038@163.com

D-Proline Spectrogram

13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR

D-Proline Related Literature

Related Categories

344-25-2 (D-Proline) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:344-25-2)D-Proline
sfd6229
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:344-25-2)D-Proline
LE435;LE18826;LE26562244
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email